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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800510

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information

This document provides detailed procedural guidance for the safe and compliant disposal of

MC 1046, chemically identified as CHIR99021. Adherence to these protocols is critical for

ensuring laboratory safety and environmental protection.

Chemical and Physical Properties
A summary of the key quantitative data for CHIR99021 is presented below for easy reference.
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Property Value

CAS Number 252917-06-9[1][2]

Molecular Formula C₂₂H₁₈Cl₂N₈[2]

Molecular Weight 465.34 g/mol [1][2]

Purity ≥95%[2]

IC₅₀ (GSK3α) 10 nM[2]

IC₅₀ (GSK3β) 6.7 nM[2]

Solubility in DMSO ≥23.27 mg/ml[3]

Solubility in Water Insoluble[3]

Solubility in Ethanol Insoluble[3]

Storage Temperature -20°C[4][5]

Experimental Protocols: Safe Disposal Workflow
The proper disposal of MC 1046 (CHIR99021) must be conducted in accordance with all

applicable country, federal, state, and local regulations.[6] The following steps provide a

general guideline for laboratory personnel.

Step 1: Personal Protective Equipment (PPE)

Before handling the material for disposal, ensure you are wearing appropriate personal

protective equipment. This includes:

Safety glasses[1]

Chemical-resistant gloves (ensure they are inspected before use)[1]

A laboratory coat or other protective clothing[1]

Step 2: Waste Collection
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Collect waste material in its original container or a clearly labeled, sealed container.[6] Do not

mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Step 3: Labeling

Ensure the waste container is accurately labeled with the chemical name (CHIR99021) and

any relevant hazard information.

Step 4: Temporary Storage

Store the sealed waste container in a designated, well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing/reducing agents.[6]

Step 5: Final Disposal

Dispose of the contents and the container through an approved waste disposal plant or a

licensed hazardous waste management company.[6][7][8] Do not dispose of this chemical

down the drain or in general trash.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of MC 1046
(CHIR99021).
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Caption: Logical workflow for the safe disposal of MC 1046 (CHIR99021).

Hazard Information and Safety Precautions
While some safety data sheets (SDS) indicate that CHIR99021 is not classified as a hazardous

substance, others warn that it may be harmful if inhaled, ingested, or absorbed through the
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skin, and can cause irritation to the eyes, skin, and respiratory system.[6][7] One SDS even

states it can be "Fatal if swallowed".[7]

Given this information, it is imperative to handle this compound with care. Always work in a

well-ventilated area, preferably in a chemical fume hood.[1][6] Avoid creating dust. In case of a

spill, cover the spillage with a suitable absorbent material, sweep it up, and place it in an

appropriate container for disposal.[1]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[1]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6]

By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe handling and disposal of MC 1046 (CHIR99021), thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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